Cas no 409127-31-7 (methyl 4-carbamoyl-2,6-dichlorobenzoate)

methyl 4-carbamoyl-2,6-dichlorobenzoate structure
409127-31-7 structure
Product Name:methyl 4-carbamoyl-2,6-dichlorobenzoate
CAS No:409127-31-7
MF:C9H7Cl2NO3
MW:248.062780618668
CID:2136672
PubChem ID:67128947
Update Time:2025-09-18

methyl 4-carbamoyl-2,6-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-carbamoyl-2,6-dichlorobenzoate
    • HFKWNDHBOIIUBJ-UHFFFAOYSA-N
    • SCHEMBL1707772
    • methyl4-carbamoyl-2,6-dichlorobenzoate
    • F52338
    • 409127-31-7
    • DA-32485
    • Inchi: 1S/C9H7Cl2NO3/c1-15-9(14)7-5(10)2-4(8(12)13)3-6(7)11/h2-3H,1H3,(H2,12,13)
    • InChI Key: HFKWNDHBOIIUBJ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(N)=O)C=C(C=1C(=O)OC)Cl

Computed Properties

  • Exact Mass: 246.98
  • Monoisotopic Mass: 246.98
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.4A^2
  • XLogP3: 1.9

methyl 4-carbamoyl-2,6-dichlorobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
XW0110-10g
methyl 4-carbamoyl-2,6-dichlorobenzoate
409127-31-7 95%
10g
$1800 2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1735510-1g
Methyl 4-carbamoyl-2,6-dichlorobenzoate
409127-31-7 98%
1g
¥6342.00 2024-05-14
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